3-Methyl-2-dimethylamino-imidazo[4,5-f]quinoline

Description

3-Methyl-2-dimethylamino-imidazo[4,5-f]quinoline is an organic compound that belongs to the imidazoquinoline family, characterized by a fused imidazole and quinoline structure. It is a heterocyclic aromatic amine with the molecular formula C13H14N4 . This compound has been studied for its mutagenic and carcinogenic properties and is often used in scientific research to understand the mechanisms of mutagenesis and carcinogenesis. 3-Methyl-2-dimethylamino-imidazo[4,5-f]quinoline exhibits biological activity, particularly in cancer research and pharmacological applications. Research indicates that this compound exhibits anticancer activity through the inhibition of specific kinases involved in cancer cell proliferation and demonstrates significant cytotoxicity against various cancer cell lines.

Another similar compound is 2-Amino-3-methyl-3H-imidazo[4,5-F]quinoline, also known as 3M-IMQ, which is a highly mutagenic compound present in protein pyrolysates . 3M-IMQ has been used as a substrate in enzyme-linked immunosorbent assays (ELISAs) to detect specific proteins in biological samples and inhibits the activity of enzymes like cyclooxygenase-2 (COX-2), which is involved in prostaglandin production . Additionally, 3M-IMQ affects receptors like the histamine H1 receptor, which regulates inflammation and allergic reactions, and exhibits antioxidant and anti-inflammatory effects . Other imidazoquinoline compounds have been evaluated clinically for their ability to potentially activate an innate immune response . Imiquimod and resiquimod are examples of imidazoquinoline-based compounds that have been assessed for their potential as agonists of Toll-like receptors (TLRs), particularly TLR7 and TLR8 .

• CAS No.: 102408-27-5
• Product Name: 3-Methyl-2-dimethylamino-imidazo[4,5-f]quinoline
• Molecular Formula: C13H14N4
• Molecular Weight: 226.28 g/mol
• IUPAC Name: N,N,3-trimethylimidazo[4,5-f]quinolin-2-amine
• Standard InChI: InChI=1S/C13H14N4/c1-16(2)13-15-12-9-5-4-8-14-10(9)6-7-11(12)17(13)3/h4-8H,1-3H3
• Standard InChIKey: UWIKYLLSLVQQIG-UHFFFAOYSA-N
• SMILES: CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1N(C)C
• Canonical SMILES: CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1N(C)C
• Synonyms: N,N,3-Trimethyl-3H-imidazo[4,5-f]quinolin-2-amine; N-Me2IQ
• PubChem Compound: 93535
• Last Modified: Jul 17 2023